Cas no 2580235-14-7 (3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid)

3-({1-(Benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid is a versatile intermediate in organic synthesis, particularly valuable for the modification of azetidine-containing compounds. Its structure features a benzyloxycarbonyl (Cbz) protecting group, which enhances stability during synthetic processes while allowing selective deprotection under mild conditions. The propanoic acid moiety provides a functional handle for further derivatization, making it useful in peptide chemistry and drug development. This compound is particularly advantageous in medicinal chemistry for constructing constrained scaffolds, improving pharmacokinetic properties. Its well-defined reactivity and compatibility with standard coupling reagents make it a reliable choice for researchers working on bioactive molecule design.
3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid structure
2580235-14-7 structure
Product Name:3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid
CAS No:2580235-14-7
MF:C14H17NO5
MW:279.288484334946
MDL:MFCD33518961
CID:5661355
PubChem ID:165893355
Update Time:2025-06-14

3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27724881
    • 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
    • 2580235-14-7
    • 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid
    • MDL: MFCD33518961
    • Inchi: 1S/C14H17NO5/c16-13(17)6-7-19-12-8-15(9-12)14(18)20-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,17)
    • InChI Key: IFPFSZQFNHXCBI-UHFFFAOYSA-N
    • SMILES: O(CCC(=O)O)C1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 279.11067264g/mol
  • Monoisotopic Mass: 279.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.1Ų

3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27724881-0.05g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
0.05g
$1104.0 2025-03-20
Enamine
EN300-27724881-0.1g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
0.1g
$1157.0 2025-03-20
Enamine
EN300-27724881-0.25g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
0.25g
$1209.0 2025-03-20
Enamine
EN300-27724881-0.5g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
0.5g
$1262.0 2025-03-20
Enamine
EN300-27724881-1.0g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
1.0g
$1315.0 2025-03-20
Enamine
EN300-27724881-2.5g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
2.5g
$2576.0 2025-03-20
Enamine
EN300-27724881-5.0g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
5.0g
$3812.0 2025-03-20
Enamine
EN300-27724881-10.0g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7 95.0%
10.0g
$5652.0 2025-03-20
Enamine
EN300-27724881-1g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7
1g
$1315.0 2023-09-10
Enamine
EN300-27724881-5g
3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
2580235-14-7
5g
$3812.0 2023-09-10

Additional information on 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid

Comprehensive Overview of 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid (CAS No. 2580235-14-7)

3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid (CAS No. 2580235-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine ring and benzyloxycarbonyl protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a propanoic acid moiety with a benzyl-protected azetidine, making it a valuable building block for drug discovery and medicinal chemistry applications.

The growing interest in 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid is driven by its potential role in the development of novel therapeutics. Researchers are particularly intrigued by its ability to modulate biological pathways, thanks to the azetidine scaffold, which is increasingly recognized for its conformational rigidity and metabolic stability. This compound aligns with current trends in small-molecule drug design, where heterocyclic compounds like azetidines are prized for their pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid exemplifies the shift toward atom-efficient and catalysis-driven methodologies. Recent publications highlight its use in click chemistry and bioconjugation, addressing the demand for high-yielding and environmentally friendly reactions. These applications resonate with the broader scientific community's focus on reducing waste and improving synthetic efficiency.

From a commercial perspective, the demand for 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid is rising due to its utility in peptide mimetics and protease inhibitor development. Its CAS No. 2580235-14-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound's benzyloxycarbonyl group also offers strategic advantages in orthogonal protection schemes, a hot topic in combinatorial chemistry.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid, ensuring its purity and stability. These methods align with industry standards for quality control in pharmaceutical manufacturing, where precision and reproducibility are paramount. The compound's logP and solubility profiles further underscore its suitability for drug formulation.

Looking ahead, 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid is poised to play a pivotal role in emerging fields like targeted drug delivery and biodegradable materials. Its azetidine-3-yloxy linkage offers a platform for site-specific functionalization, a key requirement in precision medicine. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in organic synthesis and therapeutic development.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd